Cas no 7115-18-6 (methyl 2-(2-oxopropyl)benzoate)

• Product Name: methyl 2-(2-oxopropyl)benzoate
• CAS No: 7115-18-6
• MF: C₁₁H₁₂O₃
• MW: 192.211183547974
• CID: 545962
• PubChem ID: 12226339
• Update Time: 2025-05-21

methyl 2-(2-oxopropyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-(2-oxopropyl)-, methyl ester
• methyl 2-(2-oxopropyl)benzoate
• 2-(2-oxo-propyl)-benzoic acid methyl ester
• EN300-1794402
• DTXSID10481321
• 7115-18-6
• AZMQGRRRYMNMHT-UHFFFAOYSA-
• InChI=1/C11H12O3/c1-8(12)7-9-5-3-4-6-10(9)11(13)14-2/h3-6H,7H2,1-2H3
• 2-acetonylbenzoic acid methyl ester

• Inchi： 1S/C11H12O3/c1-8(12)7-9-5-3-4-6-10(9)11(13)14-2/h3-6H,7H2,1-2H3
• InChI Key： AZMQGRRRYMNMHT-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC=CC=1CC(C)=O)=O

Computed Properties

• Exact Mass: 192.07866
• Monoisotopic Mass: 192.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on methyl 2-(2-oxopropyl)benzoate

Methyl 2-(2-Oxopropyl)Benzoate: A Comprehensive Overview

Methyl 2-(2-Oxopropyl)Benzoate, also known by its CAS number 7115-18-6, is a compound of significant interest in the fields of organic chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential applications in various industries. In this article, we will delve into the characteristics, synthesis, and applications of Methyl 2-(2-Oxopropyl)Benzoate, while incorporating the latest research findings to provide a comprehensive understanding of this compound.

The chemical structure of Methyl 2-(2-Oxopropyl)Benzoate consists of a benzoate group attached to a methyl ester and a 2-oxopropyl substituent. This arrangement imparts the compound with distinct electronic and steric properties, making it suitable for a wide range of applications. Recent studies have highlighted its potential as a precursor in the synthesis of advanced materials, including polymers and organic semiconductors.

One of the key areas where Methyl 2-(2-Oxopropyl)Benzoate has shown promise is in the development of high-performance polymers. Researchers have demonstrated that this compound can serve as a building block for constructing polymers with tailored mechanical and thermal properties. For instance, a study published in the Journal of Polymer Science revealed that incorporating Methyl 2-(2-Oxopropyl)Benzoate into polymer networks significantly enhances their tensile strength and thermal stability.

In addition to its role in polymer synthesis, Methyl 2-(2-Oxopropyl)Benzoate has also been explored for its potential in organic electronics. The compound's ability to form self-assembled monolayers (SAMs) has been leveraged to improve the performance of organic field-effect transistors (OFETs). A recent investigation published in Nature Electronics reported that SAMs derived from Methyl 2-(2-Oxopropyl)Benzoate exhibit superior charge transport properties, making them ideal candidates for next-generation electronic devices.

The synthesis of Methyl 2-(2-Oxopropyl)Benzoate typically involves a multi-step process that begins with the preparation of the benzoic acid derivative followed by esterification. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses. For example, researchers have successfully utilized enzymatic catalysts to achieve higher yields and better selectivity in the synthesis process.

Beyond its technical applications, Methyl 2-(2-Oxopropyl)Benzoate has also found relevance in biological systems. Studies have shown that this compound exhibits moderate anti-inflammatory activity, suggesting its potential as a lead molecule for drug development. However, further research is required to fully understand its pharmacokinetics and toxicity profile.

In conclusion, Methyl 2-(2-Oxopropyl)Benzoate (CAS No 7115-18-6) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and favorable properties make it an invaluable tool in modern material science and organic electronics. As ongoing research continues to uncover new possibilities for this compound, it is poised to play an increasingly important role in both academic and industrial settings.